Cas no 76655-99-7 (3-Methylthiophene-2-carboxamide)

• Product Name: 3-Methylthiophene-2-carboxamide
• CAS No: 76655-99-7
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD01208055
• CID: 59811
• PubChem ID: 588128
• Update Time: 2025-04-18

3-Methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Methylthiophene-2-carboxamide
• 3-Methyl-thiophene-2-carboxamide
• DTXSID90343195
• 3-Methyl-2-thiophenecarboxamide
• AS-31476
• AKOS008937557
• MFCD01208055
• SB67098
• FT-0616190
• 3-Methyl-2-thiophenecarboxamide #
• W-203752
• EN300-206230
• A838789
• 76655-99-7
• 3-methyl thiophene-2-carboxamide
• SCHEMBL1373806
• DB-002520
• STL556250
• BBL102448

• MDL： MFCD01208055
• Inchi： 1S/C6H7NOS/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3,(H2,7,8)
• InChI Key： QZDTWJRYMXQXBX-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(N)=O
• BRN： 116188

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.239
• Melting Point: 122-124°C
• Boiling Point: 269.3 °C at 760 mmHg
• Flash Point: 269.3 °C at 760 mmHg
• Refractive Index: 1.589
• PSA: 71.33000
• LogP: 1.85570
• Solubility: Not determined

3-Methylthiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• PackingGroup：III
• Safety Term：S22;S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides